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Introduction

Bevonescein (also known as ALM-488) is a novel peptide-dye conjugate designed for the real-

time fluorescent labeling of peripheral nerves.[1] This technology holds significant promise for

surgical applications, particularly in procedures where nerves are at risk of iatrogenic injury.[2]

A key advantage of Bevonescein is its ability to label both healthy and degenerated nerves, a

critical feature for delayed nerve repair surgeries where nerve atrophy and degeneration can

make identification challenging.[3]

Mechanism of Action

Bevonescein is a fluorescein-conjugated peptide that, when administered intravenously,

selectively binds to the connective tissue associated with nerves.[1] Its mechanism of action is

distinct from myelin-based nerve-targeting agents, as it targets the extracellular matrix of the

nerve.[2][4] This is particularly advantageous for labeling degenerated nerves, which are

characterized by demyelination.[4] As a result, Bevonescein can effectively illuminate

degenerated nerve segments that would be invisible to myelin-binding dyes.[4]

Applications

Intraoperative Nerve Visualization: Bevonescein can be used as a surgical adjunct to

enhance the visualization of major nerves in real-time, helping to prevent inadvertent nerve
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injury.[5][6]

Identification of Degenerated Nerves: In cases of delayed peripheral nerve reconstruction,

Bevonescein can aid surgeons in identifying degenerated and atrophied nerve stumps.[3][4]

Fluorescence-Guided Surgery: This technology has the potential to improve the precision

and safety of various surgical procedures, including head and neck surgeries.[5][7]

Quantitative Data Summary
The efficacy of Bevonescein in labeling degenerated nerves has been demonstrated in

preclinical studies. The signal-to-background ratio (SBR) is a key metric used to quantify the

visibility of the fluorescently labeled nerve against the surrounding tissue.
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Study Type Nerve Type
Imaging
Modality

Mean Signal-
to-Background
Ratio (SBR)

Reference

Murine Facial

Nerve

Transection

Degenerated

Nerves

White Light

Reflectance

(WLR)

1.08 (SD: 0.07) [3]

Fluorescence

Imaging (FL) with

Bevonescein

2.11 (SD: 0.31) [3]

Murine Chronic

Facial Nerve

Transection

Degenerated

Nerves
Bevonescein 3.31 ± 1.11 [4]

Oxazine-4

(myelin-binding

dye)

1.27 ± 0.54 [4]

Autonomic

Nerves
Bevonescein 1.77 ± 0.65 [4]

Oxazine-4 1.11 ± 0.14 [4]

Phase 1 Clinical

Trial (Head and

Neck Surgery)

Intact Nerves White Light 1.3 ± 0.2 [8]

Bevonescein

(500 mg dose)
2.1 ± 0.8 [8]

Experimental Protocols
In Vivo Fluorescence Labeling of Degenerated Nerves in a Murine Model

This protocol is based on studies investigating the efficacy of Bevonescein in labeling

degenerated facial nerves in mice.[3][4]

1. Animal Model and Surgical Procedure:
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Animal Model: Wild-type mice are used for this procedure.[3][4]

Nerve Injury Model: To induce nerve degeneration, a transection of the marginal mandibular

branch of the facial nerve is performed.[4] The nerve is allowed to degenerate for a period of

9 to 12 weeks, or even up to five months.[3][4]

2. Bevonescein Administration:

Dosage: Bevonescein (ALM-488) is administered via intravenous infusion. A typical dose

used in murine models is 900 nmol.[1]

Timing: The infusion is performed prior to the surgical exploration and imaging session. An

observation period of approximately 90 minutes is allowed post-infusion for the agent to

circulate and bind to the nerve tissue.[1]

3. In Vivo Fluorescence Imaging:

Imaging System: A surgical microscope equipped for fluorescence imaging is used. For

example, the Zeiss Tivato surgical microscope with a Yellow 560 filter.[7]

Procedure:

The mice are anesthetized and the surgical site is re-exposed.

The area of the transected and degenerated nerve is explored.

Imaging is performed under both standard white light reflectance (WLR) and fluorescence

imaging (FL) modes.[3]

4. Image Analysis and Quantification:

Software: Image analysis software such as ImageJ is used for quantitative analysis.[3]

Signal-to-Background Ratio (SBR) Calculation:

The mean gray value of the nerve segment is measured under both WLR and FL.

The mean gray value of adjacent non-nerve soft tissue is also measured.
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The SBR is calculated by dividing the mean gray value of the nerve by the mean gray

value of the background tissue.[4]

Diagrams
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Experimental Workflow: Bevonescein Labeling of Degenerated Nerves

Nerve Transection in Murine Model

Nerve Degeneration Period (9-12 weeks)
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In Vivo Real-Time Imaging

White Light Reflectance (WLR) Imaging

Control

Fluorescence (FL) Imaging

Experimental

Image Analysis (e.g., ImageJ)

Calculate Signal-to-Background Ratio (SBR)

Click to download full resolution via product page

Caption: Experimental workflow for Bevonescein labeling.
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Key Signaling Pathways in Wallerian Degeneration

Peripheral Nerve Injury

Wallerian Degeneration

Cytokine-Cytokine Receptor Interaction Neuroactive Ligand-Receptor Interaction Axon Guidance Signaling

JAK-STAT Signaling Pathway MAPK Signaling Pathway

Click to download full resolution via product page

Caption: Signaling pathways in nerve degeneration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/bevonescein.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12219357/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12219357/
https://pubmed.ncbi.nlm.nih.gov/36758958/
https://pubmed.ncbi.nlm.nih.gov/36758958/
https://pubmed.ncbi.nlm.nih.gov/40208969/
https://pubmed.ncbi.nlm.nih.gov/40208969/
https://medium.com/@harryblackwood/illuminating-the-path-bevonescein-and-the-rise-of-fluorescence-guided-nerve-imaging-8f9bd7e27c99
https://medium.com/@harryblackwood/illuminating-the-path-bevonescein-and-the-rise-of-fluorescence-guided-nerve-imaging-8f9bd7e27c99
https://www.clinicaltrials.gov/study/NCT05377554
https://firstwordpharma.com/story/5977736
https://pubmed.ncbi.nlm.nih.gov/40595556/
https://pubmed.ncbi.nlm.nih.gov/40595556/
https://www.benchchem.com/product/b14761940#real-time-fluorescence-labeling-of-degenerated-nerves-with-bevonescein
https://www.benchchem.com/product/b14761940#real-time-fluorescence-labeling-of-degenerated-nerves-with-bevonescein
https://www.benchchem.com/product/b14761940#real-time-fluorescence-labeling-of-degenerated-nerves-with-bevonescein
https://www.benchchem.com/product/b14761940#real-time-fluorescence-labeling-of-degenerated-nerves-with-bevonescein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14761940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

